Cas no 1184979-29-0 (Gimeracil-13C3)
Gimeracil-13C3 is a stable isotope-labeled analog of Gimeracil, where three carbon atoms are replaced with 13C isotopes. This compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and precision in pharmacokinetic and metabolic studies. The incorporation of 13C isotopes minimizes interference with the analyte, enhancing detection sensitivity and reproducibility. Gimeracil-13C3 is particularly valuable in research involving fluoropyrimidine-based chemotherapeutics, where it aids in the precise measurement of drug concentrations and metabolite profiling. Its high isotopic purity and chemical stability make it a reliable tool for advanced analytical applications in pharmaceutical and biomedical research.
Gimeracil-13C3 structure
Product Name:Gimeracil-13C3
CAS No:1184979-29-0
MF:C5H4ClNO2
MW:145.543760299683
CID:4554842
PubChem ID:71317069
Update Time:2025-05-27
Gimeracil-13C3 Chemical and Physical Properties
Names and Identifiers
-
- Gimeracil-13C3
- 5-chloro-4-hydroxy-1H-pyridin-2-one
- [13C3]-Gimeracil
- 1184979-29-0
- 5-Chloro-4-hydroxy-2(1H)-pyridinone-13C3; 5-Chloro-2,4-dihydroxypyridine-13C3; 5-Chloro-4-hydroxy-2-pyridone-13C3; Gimestat-13C3; CDHP -13C3
-
- Inchi： 1S/C5H4ClNO2/c6-3-2-7-5(9)1-4(3)8/h1-2H,(H2,7,8,9)
- InChI Key： ZPLQIPFOCGIIHV-UHFFFAOYSA-N
- SMILES： C1(=O)NC=C(Cl)C(O)=C1
Computed Properties
- Exact Mass: 148.0031206g/mol
- Monoisotopic Mass: 148.0031206g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.6±0.1 g/cm3
- Melting Point: >260°C (dec.)
- Boiling Point: Not available
- Flash Point: Not available
- Solubility: DMSO, Methanol
- Vapor Pressure: Not available
Gimeracil-13C3 Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：-20?°C Freezer
Gimeracil-13C3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G378002-0.5mg |
Gimeracil-13C3 |
1184979-29-0 | 0.5mg |
$ 375.00 | 2023-04-01 | ||
| TRC | G378002-5mg |
Gimeracil-13C3 |
1184979-29-0 | 5mg |
$ 3800.00 | 2023-09-07 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | G378002-0.5mg |
5-chloro-4-hydroxypyridin-2(1h)-one-4,5,6-13c3 |
1184979-29-0 | 0.5mg |
￥4200.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | G378002-5mg |
5-chloro-4-hydroxypyridin-2(1h)-one-4,5,6-13c3 |
1184979-29-0 | 5mg |
￥37800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-79679-0.5mg |
5-chloro-4-hydroxypyridin-2(1h)-one-4,5,6-13c3 |
1184979-29-0 | 0.5mg |
￥2880.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-79679-5mg |
5-chloro-4-hydroxypyridin-2(1h)-one-4,5,6-13c3 |
1184979-29-0 | 5mg |
￥25680.00 | 2023-09-15 | ||
| TRC | G378002-.5mg |
Gimeracil-13C3 |
1184979-29-0 | 5mg |
$438.00 | 2023-05-18 | ||
| A2B Chem LLC | AW54035-5mg |
Gimeracil-13C3 |
1184979-29-0 | 5mg |
$3811.00 | 2024-04-20 |
Gimeracil-13C3 Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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